Cas no 1630096-65-9 (methyl 2-acetamido-3-(2,3,6-trifluorophenyl)propanoate)

• Product Name: methyl 2-acetamido-3-(2,3,6-trifluorophenyl)propanoate
• CAS No: 1630096-65-9
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 4609888
• Update Time: 2025-10-23

methyl 2-acetamido-3-(2,3,6-trifluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl2-acetamido-3-(2,3,6-trifluorophenyl)propanoate
• methyl 2-acetamido-3-(2,3,6-trifluorophenyl)propanoate

• Inchi： 1S/C12H12F3NO3/c1-6(17)16-10(12(18)19-2)5-7-8(13)3-4-9(14)11(7)15/h3-4,10H,5H2,1-2H3,(H,16,17)/t10-/m0/s1
• InChI Key： IOUUKCKZALPUCA-JTQLQIEISA-N
• SMILES： C(OC)(=O)[C@H](CC1=C(F)C=CC(F)=C1F)NC(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-acetamido-3-(2,3,6-trifluorophenyl)propanoate

Comprehensive Overview of Methyl 2-acetamido-3-(2,3,6-trifluorophenyl)propanoate (CAS No. 1630096-65-9)

The compound methyl 2-acetamido-3-(2,3,6-trifluorophenyl)propanoate (CAS No. 1630096-65-9) is a fluorinated organic ester with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluorophenyl moiety and an acetamido group, makes it a valuable intermediate for synthesizing bioactive molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most searched questions in AI-driven drug discovery platforms is how fluorinated compounds enhance drug efficacy. The 2,3,6-trifluorophenyl group in this compound improves metabolic stability and lipophilicity, key factors in optimizing pharmacokinetics. Recent studies highlight its role in designing protease inhibitors and kinase modulators, aligning with the growing demand for targeted therapies in oncology and neurology.

From a synthetic chemistry perspective, the methyl ester functionality offers versatility for further derivatization. Researchers frequently explore its reactivity in amide coupling reactions or hydrogenation processes, as noted in patent literature. Its CAS No. 1630096-65-9 is often cross-referenced in databases like SciFinder for structure-activity relationship (SAR) studies, particularly in fragment-based drug design.

Environmental and regulatory concerns drive interest in sustainable fluorination methods. This compound’s synthesis exemplifies advances in catalytic fluorination, reducing waste compared to traditional approaches. Industry forums frequently discuss its compatibility with green chemistry principles, a hotspot for grant-funded projects.

In agrochemicals, the trifluorophenyl scaffold is prized for herbicidal activity. Patent filings suggest derivatives of this ester may address resistance issues in crop protection, a trending topic in precision agriculture. Analytical challenges, such as HPLC purity analysis of fluorinated compounds, are also frequently debated in chromatography circles.

To conclude, methyl 2-acetamido-3-(2,3,6-trifluorophenyl)propanoate bridges multiple disciplines. Its CAS No. 1630096-65-9 serves as a pivotal reference for innovators exploring fluorine chemistry, drug discovery, and materials science, making it a compound of enduring relevance.